Cas no 21660-72-0 (Phosphonic acid,P-methyl-, bis(6-methylheptyl) ester)

• Product Name: Phosphonic acid,P-methyl-, bis(6-methylheptyl) ester
• CAS No: 21660-72-0
• MF: C₁₇H₃₇O₃P
• MW: 320.447646856308
• CID: 250117
• PubChem ID: 14094479
• Update Time: 2025-04-19

Phosphonic acid,P-methyl-, bis(6-methylheptyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-methyl-, bis(6-methylheptyl) ester
• 6-methyl-1-[methyl(6-methylheptoxy)phosphoryl]oxyheptane
• Diisooctylmethylphosphonate
• Phosphonicacid, methyl-, bis(6-methylheptyl) ester (8CI,9CI)
• BIS(6-METHYLHEPTYL) METHYLPHOSPHONATE
• diisooctyl methylphosphonate
• DTXSID90555832
• 21660-72-0
• SCHEMBL17668306

• Inchi： 1S/C17H37O3P/c1-16(2)12-8-6-10-14-19-21(5,18)20-15-11-7-9-13-17(3)4/h16-17H,6-15H2,1-5H3
• InChI Key： HBFHUTODWJQQOS-UHFFFAOYSA-N
• SMILES： P(C)(=O)(OCCCCCC(C)C)OCCCCCC(C)C

Computed Properties

• Exact Mass: 320.24803204g/mol
• Monoisotopic Mass: 320.24803204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 35.5Ų